molecular formula AgO3V-5 B078181 Silver vanadium oxide (Ag3VO4) CAS No. 15124-04-6

Silver vanadium oxide (Ag3VO4)

Cat. No. B078181
CAS RN: 15124-04-6
M. Wt: 206.808 g/mol
InChI Key: MJRROQNRIPWPGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Silver vanadium oxide (Ag3VO4) is a promising material that has gained significant attention in the field of electrochemistry. It is a silver-based compound that exhibits excellent electrochemical properties, making it suitable for use in various electrochemical applications.

Mechanism Of Action

The mechanism of action of silver vanadium oxide is based on its electrochemical properties. It exhibits excellent conductivity, which allows for efficient electron transfer. Additionally, it has a high specific surface area, which provides a large active surface for electrochemical reactions. These properties make silver vanadium oxide an excellent electrode material for various electrochemical applications.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of silver vanadium oxide. However, some studies have shown that it exhibits low toxicity and biocompatibility, making it a potential candidate for biomedical applications.

Advantages And Limitations For Lab Experiments

The advantages of using silver vanadium oxide in lab experiments include its high electrochemical activity, low cost, and ease of synthesis. However, its limitations include its low stability in aqueous solutions and its tendency to agglomerate, which can affect its electrochemical performance.

Future Directions

There are several future directions for the research and development of silver vanadium oxide. These include the optimization of its synthesis method, the exploration of its potential biomedical applications, and the development of new electrochemical devices based on its unique properties. Additionally, further research is needed to understand its mechanism of action and its potential toxicity.
In conclusion, silver vanadium oxide is a promising material with excellent electrochemical properties. Its unique properties make it suitable for use in various electrochemical applications, including batteries, supercapacitors, and electrochromic devices. Further research is needed to explore its potential biomedical applications and to optimize its synthesis method.

Synthesis Methods

Silver vanadium oxide can be synthesized using various methods, including sol-gel, hydrothermal, and co-precipitation methods. Among these methods, the sol-gel method is the most widely used due to its simplicity and low cost. This method involves the hydrolysis of metal alkoxides to form a gel, which is then dried and calcined to obtain the final product.

Scientific Research Applications

Silver vanadium oxide has been extensively studied for its electrochemical properties. It has been used as an electrode material in various electrochemical devices, such as batteries, supercapacitors, and electrochromic devices. In addition, it has also been used as a catalyst for the oxidation of organic compounds and as a photocatalyst for the degradation of pollutants.

properties

CAS RN

15124-04-6

Product Name

Silver vanadium oxide (Ag3VO4)

Molecular Formula

AgO3V-5

Molecular Weight

206.808 g/mol

IUPAC Name

silver;oxygen(2-);vanadium

InChI

InChI=1S/Ag.3O.V/q+1;3*-2;

InChI Key

MJRROQNRIPWPGY-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[V].[Ag+]

Canonical SMILES

[O-2].[O-2].[O-2].[V].[Ag+]

Other CAS RN

15124-04-6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.